Cas no 477872-24-5 (morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone)

Morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone is a heterocyclic compound featuring a pyrrolopyridine core functionalized with a phenylsulfonyl group and a morpholinomethanone moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate for the synthesis of biologically active molecules. The phenylsulfonyl group enhances stability and modulates electronic properties, while the morpholine ring contributes to solubility and bioavailability. Its well-defined molecular architecture makes it suitable for targeted modifications in drug discovery, enabling the exploration of structure-activity relationships. The compound’s synthetic accessibility and functional group compatibility further underscore its value in organic and medicinal chemistry applications.
morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone structure
477872-24-5 structure
Product Name:morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone
CAS No:477872-24-5
MF:C18H17N3O4S
MW:371.410282850266
CID:5228579
Update Time:2025-05-19

morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • MORPHOLINO[1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDIN-2-YL]METHANONE
    • 4-[1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbonyl]morpholine
    • CDS1_001481
    • Bionet1_004025
    • Oprea1_178279
    • DivK1c_002521
    • HMS580F07
    • [1-(benzenesulfonyl)pyrrolo[2,3-b]pyridin-2-yl]-morpholin-4-ylmethanone
    • morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone
    • Inchi: 1S/C18H17N3O4S/c22-18(20-9-11-25-12-10-20)16-13-14-5-4-8-19-17(14)21(16)26(23,24)15-6-2-1-3-7-15/h1-8,13H,9-12H2
    • InChI Key: RIILNBUWDZRZRN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C2C(=CC=CN=2)C=C1C(N1CCOCC1)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 608
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.9

morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-1mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
1mg
¥357.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-2mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
2mg
¥413.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-5mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
5mg
¥441.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-10mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
10mg
¥616.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-20mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
20mg
¥903.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-25mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
25mg
¥917.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-50mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
50mg
¥994.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1623784-100mg
Morpholino(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)methanone
477872-24-5 98%
100mg
¥1463.00 2024-05-12

Additional information on morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone

Research Briefing on Morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone (CAS: 477872-24-5)

The compound morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone (CAS: 477872-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone as a potent inhibitor of specific kinase pathways involved in cancer and inflammatory diseases. The compound's ability to selectively target these pathways while minimizing off-target effects makes it a promising candidate for further preclinical development. Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its bioactivity, paving the way for the design of more potent analogs.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone exhibited significant anti-proliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, morpholino[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]methanone represents a valuable scaffold for the development of novel therapeutics targeting kinase-dependent diseases. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for its successful advancement in the drug development pipeline.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen